3-(2-methylphenyl)-2-sulfanyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(2-methylphenyl)-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C17H16N2OS2/c1-10-6-2-4-8-12(10)19-16(20)14-11-7-3-5-9-13(11)22-15(14)18-17(19)21/h2,4,6,8H,3,5,7,9H2,1H3,(H,18,21)
• InChI Key: JKYIUIDVQWXESB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C3=C(NC2=S)SC4=C3CCCC4
• Molecular Formula: C17H16N2OS2
• Molecular Weight: 328.5 g/mol

Description

Thieno[2,3-d]pyrimidin-4(3H)-ones are a class of compounds that have been studied for their potential biological activities. They are derivatives of thieno[2,3-d]pyrimidines, which are becoming increasingly available and have been found to have various types of pharmacological activity.

Synthesis Analysis

The synthesis of similar compounds, such as substituted thieno[2,3-d]pyrimidine-4-carboxylic acids, has been achieved through methods like Pd (dppf)Cl2-catalyzed carbonylation of substituted 4-chlorothieno[2,3-d]pyrimidines. Other methods involve the use of substituted pyrimidine-4-carboxylic acid derivatives in the construction of the thiophene ring, or the use of 2-nitrothiophenes as the starting compounds.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve cyclocondensation of 2-amino-1H-pyrrole-3-carbonitriles with aryl nitriles.

Mechanism of Action

The mechanism of action of these compounds is not well understood, but some derivatives have been used as intermediates in the synthesis of GABAB receptor modulators, potentially useful for the treatment of central nervous system disorders.

Future Directions

Thieno[2,3-d]pyrimidin-4(3H)-ones and their derivatives are a promising area of research due to their potential biological activities. Further studies are needed to fully understand their properties and potential applications.